Cas no 2734777-57-0 (4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde)

• Product Name: 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde
• CAS No: 2734777-57-0
• MF: C₁₃H₇BrF₂O
• MW: 297.09
• CID: 5080634
• Update Time: 2025-06-22

4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde

• Inchi： 1S/C13H7BrF2O/c14-11-6-12(15)10(5-13(11)16)9-3-1-8(7-17)2-4-9/h1-7H
• InChI Key： YMLZOYXMTZHCQQ-UHFFFAOYSA-N
• SMILES： FC1C=C(Br)C(F)=CC=1C1C=CC(C=O)=CC=1

Additional information on 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde

4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde: A Comprehensive Overview

The compound 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 2734777-57-0) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of biphenyl aldehydes, which are known for their unique electronic properties and structural versatility. The molecule consists of a biphenyl core with substituents at specific positions, making it a valuable compound for both academic research and industrial applications.

The structure of 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde is characterized by a biphenyl system where one ring is substituted with a bromine atom at the 4' position and two fluorine atoms at the 2' and 5' positions. The other ring carries an aldehyde group at the 4 position. This arrangement creates a molecule with a high degree of functional group diversity, which is advantageous for various chemical reactions and applications.

Recent studies have highlighted the importance of biphenyl aldehyde derivatives in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that the presence of halogen substituents, such as bromine and fluorine, can significantly influence the electronic properties of the molecule. For instance, fluorination at specific positions has been shown to enhance the molecule's stability and improve its ability to act as a semiconductor in organic electronics.

In terms of synthesis, 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde can be prepared through a variety of methods, including coupling reactions and directed metallation strategies. One notable approach involves the use of Suzuki-Miyaura coupling reactions, which allow for precise control over the substitution pattern on the biphenyl core. This method has been optimized in recent years to achieve higher yields and better purity levels.

The chemical reactivity of this compound is another area of active research. The aldehyde group at the 4 position makes it highly reactive towards nucleophilic addition reactions, while the halogen substituents on the aromatic rings influence the molecule's electronic behavior. For example, bromination at the 4' position has been shown to increase the molecule's susceptibility to electrophilic substitution reactions, making it a valuable precursor for further functionalization.

One of the most promising applications of 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde lies in its use as an intermediate in drug discovery programs. Its unique structure allows for the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its role in inhibiting certain enzymes associated with neurodegenerative diseases, demonstrating its potential as a lead compound in medicinal chemistry.

In addition to its role in drug discovery, this compound has also found applications in materials science. For instance, researchers have investigated its use as a building block for constructing advanced organic semiconductors. The combination of an aldehyde group and halogen substituents provides excellent opportunities for tuning the electronic properties of materials at the molecular level.

From an environmental perspective, understanding the behavior and degradation pathways of 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde is crucial for ensuring sustainable practices in its synthesis and application. Recent studies have focused on identifying biodegradation pathways under aerobic conditions, providing insights into how this compound interacts with natural ecosystems.

In conclusion, 4'-Bromo-2',5'-difluoro-[1,1'-biphenyl]-4-carbaldehyde (CAS No. 2734777-57-0) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers working in areas ranging from organic synthesis to materials science. As ongoing research continues to uncover new applications and properties of this compound, its importance in both academic and industrial settings is expected to grow further.